Cas no 2137958-01-9 (3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 2137958-01-9
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 4640448
• Update Time: 2025-08-05

3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1-methyl-1h-pyrazole-4-sulfonyl chloride
• 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

• Inchi： 1S/C9H13ClN2O2S/c1-12-6-8(15(10,13)14)9(11-12)7-4-2-3-5-7/h6-7H,2-5H2,1H3
• InChI Key： HSMBDTDYMBRLKC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(Cl)(=O)=O)C(C2CCCC2)=N1

Additional information on 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 2137958-01-9)

3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2137958-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is a heterocyclic aromatic compound featuring a five-membered ring containing two nitrogen atoms. The presence of a sulfonyl chloride functional group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride make it particularly useful in the development of pharmaceutical agents. The cyclopentyl substituent introduces steric hindrance, which can influence the binding affinity and selectivity of potential drug candidates. Additionally, the sulfonyl chloride moiety is highly reactive and can undergo nucleophilic substitution reactions, allowing for further functionalization and diversification of molecular structures.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and cancer. The sulfonyl chloride derivative serves as a versatile building block for designing novel therapeutic agents that target specific biological pathways.

One of the most compelling aspects of 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds known for their antimicrobial and anti-inflammatory properties. By incorporating this sulfonyl chloride group into a pyrazole framework, researchers can explore new chemical entities with enhanced pharmacological profiles. For instance, studies have demonstrated that pyrazole sulfonamides exhibit promising activity against bacterial strains resistant to conventional antibiotics.

The reactivity of the sulfonyl chloride group also allows for the formation of amide and urea derivatives, which are crucial in drug design. These derivatives can interact with biological targets such as enzymes and receptors, modulating their activity and potentially leading to therapeutic benefits. The cyclopentyl group further contributes to the compound's pharmacokinetic properties by influencing solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies using 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride as a scaffold. These computational approaches help identify potential drug candidates with high binding affinity to target proteins. Such methodologies have accelerated the discovery process in drug development pipelines, reducing both time and cost associated with traditional experimental screening.

The synthesis of 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride typically involves multi-step organic reactions, starting from commercially available precursors such as cyclopentanone and methylhydrazine. The introduction of the sulfonyl chloride group is achieved through chlorosulfonation followed by reaction with an appropriate base. This synthetic route highlights the compound's accessibility while maintaining high yields and purity levels essential for pharmaceutical applications.

In conclusion, 3-cyclopentyl-1-methyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 2137958-01-9) represents a significant advancement in medicinal chemistry due to its structural versatility and reactivity. Its applications in synthesizing biologically active compounds underscore its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly vital role in developing next-generation pharmaceuticals.